5-Methyl-2-furylpropargylcarbinol

• CAS No.: 57544-94-2
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 1-(5-methylfuran-2-yl)but-3-yn-1-ol
• InChI: InChI=1S/C9H10O2/c1-3-4-8(10)9-6-5-7(2)11-9/h1,5-6,8,10H,4H2,2H3
• InChI Key: NOWHXSQOXFHUPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(CC#C)O

Description

5-Methyl-2-furylpropargylcarbinol is a specialized furylcarbinol building block of significant interest in synthetic organic chemistry, primarily for its role as a precursor in the Piancatelli rearrangement. This acid-catalyzed, water-mediated reaction efficiently rearranges 2-furylcarbinols into 4-hydroxycyclopentenones, which are valuable synthetic intermediates . The resulting cyclopentenone scaffolds are core components of numerous natural products and pharmacologically active compounds . The rearrangement of 5-methyl-2-furylcarbinols, in particular, requires carefully controlled conditions to achieve high yields of the desired cyclopentenones and minimize side reactions . This compound is especially valuable for constructing prostaglandin analogues, as the propargylic side chain at the 5-position of the resulting cyclopentenone provides a versatile handle for further synthetic manipulations, including hydrogenation and other transition-metal catalyzed transformations . As a propargylic alcohol, it serves as a pivotal substrate in catalytic propargylic substitution reactions, a sought-after method for forming C-C and C-heteroatom bonds where water is the only by-product . Researchers will find this reagent essential for methodology development, the synthesis of complex cyclic structures, and exploring new reaction pathways in heterocyclic and natural product synthesis.

Comparison with Similar Compounds

Comparison with Similar Compounds

(b) Functional Group Reactivity

• Furan vs. Furan rings are more electron-rich, which may enhance electrophilic substitution reactions compared to nitrogen-containing heterocycles.
• Propargyl Alcohol vs. Aromatic Alcohols: Propargyl alcohols (e.g., 5-methyl-2-furylpropargylcarbinol) exhibit distinct reactivity due to the triple bond, enabling click chemistry or alkyne-based transformations. In contrast, aromatic alcohols like (R)-(+)-1-phenyl-1-propanol () lack this versatility.

(c) Industrial Applicability

The synthesis of 5-methyl-2-furylpropargylcarbinol avoids detonable intermediates (per ), enhancing its safety profile for industrial scale-up. Similar compounds, such as 2'-chloroallyl-5-methylfurylcarbinol precursors, may pose handling risks due to halogenated byproducts.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5-Methyl-2-furylpropargylcarbinol and its derivatives?

• Methodological Answer : The compound can be synthesized via alkylation of 2-methylfuran with hydroxybenzyl alcohols under acidic conditions. For example, using ethanol-HCl as a catalyst enables the formation of 2-hydroxyaryl(5-methylfuran-2-yl)alkanes, which can be further functionalized . Continuous flow reactors may enhance reaction efficiency and scalability, as demonstrated in similar furan-based syntheses .

Q. How can spectroscopic techniques (NMR, IR, MS) be applied to characterize 5-Methyl-2-furylpropargylcarbinol?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) is critical for resolving the propargyl and methyl groups, while Infrared (IR) spectroscopy identifies functional groups like hydroxyls. Mass spectrometry (MS) confirms molecular weight and fragmentation patterns. Comparative analysis with structurally related compounds (e.g., 5-[(Propylsulfanyl)methyl]furan-2-carboxylic acid) helps validate spectral assignments .

Advanced Research Questions

Q. How do structural modifications (e.g., substituent variations) influence the reactivity and bioactivity of 5-Methyl-2-furylpropargylcarbinol derivatives?

• Methodological Answer : Introduce substituents at the furan or propargyl positions to study structure-activity relationships (SAR). For instance, replacing the methyl group with electron-withdrawing groups (e.g., trifluoromethyl) alters electronic properties and reactivity. Oxidation of the alcohol group to aldehydes or carboxylic acids (as seen in analogous furan-methanol derivatives) can modulate biological activity .

Q. What experimental strategies resolve contradictions in data on furan-based compound stability or reactivity?

• Methodological Answer : Use longitudinal studies to assess temporal effects (e.g., degradation under varying pH/temperature). Statistical tools like bootstrapping or structural equation modeling (SEM) can isolate confounding variables, as demonstrated in resolving contradictions in presenteeism studies . For furan derivatives, cross-validate results using multiple analytical methods (e.g., HPLC vs. GC-MS) .

Q. How can computational modeling predict the regioselectivity of reactions involving 5-Methyl-2-furylpropargylcarbinol?

• Methodological Answer : Density Functional Theory (DFT) calculations can map electron density distributions to predict reactive sites. For example, the propargyl group’s triple bond may act as a nucleophilic center in click chemistry, while the furan ring’s electron-rich nature directs electrophilic substitutions. Compare results with experimental kinetics from similar compounds (e.g., methyl 5-formylfuran-2-carboxylate) .

Data Analysis and Interpretation

Q. How to design experiments that account for potential artifacts in furan derivative synthesis?

• Methodological Answer : Include control reactions (e.g., omitting catalysts) to identify side products. Use tandem MS or isotopic labeling to trace reaction pathways. For example, deuterated solvents can clarify hydrogen transfer mechanisms in propargyl alcohol formation .

Q. What are the best practices for reconciling discrepancies between theoretical and experimental yields in furan-based syntheses?

• Methodological Answer : Optimize reaction conditions (temperature, solvent polarity) using Design of Experiments (DoE) approaches. Compare results with continuous flow systems, which reduce side reactions by improving mixing and heat transfer . For yield inconsistencies, analyze purity via HPLC and quantify unreacted starting materials .

Ethical and Safety Considerations

Q. What safety protocols are critical when handling 5-Methyl-2-furylpropargylcarbinol in laboratory settings?

• Methodological Answer : Follow GHS guidelines for propargyl alcohols, including flammability and toxicity precautions. Use fume hoods for reactions involving volatile intermediates (e.g., aldehydes). Reference safety data sheets (SDS) for structurally similar compounds like 5-(methoxymethyl)furan-2-carbaldehyde to inform risk assessments .